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Compound of Interest

Ethyl 5-(4-
Compound Name: methoxyphenyl)isoxazole-3-
carboxylate
Cat. No.: B1361754
\ v

Disclaimer: This document serves as a summary of publicly available information regarding the
chemical compound with CAS number 376623-69-7. A comprehensive search of scientific
literature and patent databases has revealed no specific research data, experimental protocols,
or biological activity associated with this molecule. Therefore, the in-depth technical guide
requested cannot be fully provided. This report instead offers a general overview of the
chemical class to which this compound belongs and outlines the necessary steps for its future
characterization.

Introduction

The compound identified by CAS number 376623-69-7 is Ethyl 3-(4-methoxyphenyl)isoxazole-
5-carboxylate.[1][2][3] It belongs to the isoxazole class of heterocyclic compounds, which are
known to be of significant interest in the fields of medicinal chemistry and drug discovery. While
this specific molecule is commercially available for research purposes, it remains an
uncharacterized entity in the scientific literature. This guide will summarize its known chemical
properties and provide a general context for its potential research applications based on the
activities of related isoxazole derivatives.

Chemical and Physical Properties

A summary of the basic chemical and physical properties of Ethyl 3-(4-
methoxyphenyl)isoxazole-5-carboxylate is presented in Table 1. This information is derived
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from chemical supplier databases and computational predictions.

Property Value Reference

CAS Number 376623-69-7 [1][2][3]

ethyl 3-(4-methoxyphenyl)-1,2-
IUPAC Name Y13 yphenyl) [1]
oxazole-5-carboxylate

Chemical Formula C13H13NO4 [1]
Molecular Weight 247.25 g/mol [2]
Appearance Solid (predicted)

) Typically offered at >95% by
Purity ] ) [4]
commercial suppliers

The Isoxazole Scaffold in Drug Discovery

The isoxazole ring is a five-membered heterocycle containing one nitrogen and one oxygen
atom in adjacent positions. This structural motif is considered a "privileged scaffold" in
medicinal chemistry due to its presence in numerous biologically active compounds and its
ability to serve as a versatile pharmacophore.
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Potential Research Directions for CAS 376623-69-7

Given the lack of specific data for Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate, its
potential biological activities can only be inferred from related structures. The presence of the
4-methoxyphenyl group is common in many biologically active molecules. Future research to
characterize this compound would likely involve the following workflow:
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Hypothetical Experimental Protocols

Without published research, any experimental protocol would be speculative. However, a
general approach to begin assessing the biological activity of this compound would involve:

a) General Cell Viability Assay:

» Objective: To determine the cytotoxic potential of the compound against a panel of human
cancer cell lines.

o Method: A standard MTT or resazurin-based assay would be employed. Cells would be
seeded in 96-well plates and treated with a concentration range of the test compound for 48-
72 hours. Cell viability would be measured spectrophotometrically.

b) Anti-inflammatory Activity Screening:
o Objective: To assess the compound's ability to modulate inflammatory responses.

e Method: A common in vitro model uses lipopolysaccharide (LPS)-stimulated RAW 264.7
macrophage cells. The production of nitric oxide (NO) in the culture supernatant would be
guantified using the Griess reagent, and the expression of pro-inflammatory cytokines (e.g.,
TNF-q, IL-6) could be measured by ELISA or RT-gPCR.

Conclusion

Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate (CAS 376623-69-7) is a commercially
available but scientifically uncharacterized chemical compound. While its isoxazole core
suggests potential for biological activity, a comprehensive research effort is required to
elucidate its synthesis, mechanism of action, and therapeutic potential. The information
provided in this guide is intended to offer a starting point for researchers and drug development
professionals interested in exploring the properties of this molecule. Further investigation is
necessary to unlock any potential it may hold in the field of medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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